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Introduction

Disialoganglioside GD2 is a glycolipid expressed on the surface of various cells, with
particularly high levels found on tumors of neuroectodermal origin, such as neuroblastoma,
melanoma, and some sarcomas.[1][2][3][4] Its restricted expression in normal tissues makes it
an attractive target for cancer immunotherapy, including monoclonal antibody-based therapies
and CAR T-cell therapies.[1][3][5] Flow cytometry is a powerful technique for the detection and
guantification of GD2 positive cells, enabling researchers and clinicians to assess tumor
antigen expression, monitor therapeutic efficacy, and conduct preclinical research. These
application notes provide detailed protocols for the analysis of GD2 positive cells using flow
cytometry.

GD2 Signaling Pathways

GD2 is implicated in several signaling pathways that promote cancer cell survival, proliferation,
migration, and invasion.[2][5] It can associate with key signaling molecules such as focal
adhesion kinase (FAK), leading to the activation of the AKT/mTOR pathway.[5][6] Additionally,
GD2 has been shown to modulate the c-Met receptor tyrosine kinase, influencing downstream
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MAPK signaling.[5] Understanding these pathways is crucial for developing targeted therapies
against GD2-expressing tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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